Cas no 1316224-73-3 (4,6-Dimethyl-N-(6-piperidin-4-ylpyridin-3-yl)pyrimidin-2-amine)

• Product Name: 4,6-Dimethyl-N-(6-piperidin-4-ylpyridin-3-yl)pyrimidin-2-amine
• CAS No: 1316224-73-3
• MF: C₁₆H₂₁N₅
• MW: 283.371442556381
• MDL: MFCD19691438
• CID: 4694286
• Update Time: 2025-08-04

4,6-Dimethyl-N-(6-piperidin-4-ylpyridin-3-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4,6-dimethyl-N-[6-(piperidin-4-yl)pyridin-3-yl]pyrimidin-2-amine
• (4,6-Dimethyl-pyrimidin-2-yl)-(1',2',3',4',5',6'-hexahydro-[2,4']bipyridinyl-5-yl)-amine
• 4,6-Dimethyl-N-(6-piperidin-4-ylpyridin-3-yl)pyrimidin-2-amine

• MDL： MFCD19691438
• Inchi： 1S/C16H21N5/c1-11-9-12(2)20-16(19-11)21-14-3-4-15(18-10-14)13-5-7-17-8-6-13/h3-4,9-10,13,17H,5-8H2,1-2H3,(H,19,20,21)
• InChI Key： KRPLLJTTWGSSJH-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=CC(=CN=2)NC2N=C(C)C=C(C)N=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 308
• Topological Polar Surface Area: 62.7

Additional information on 4,6-Dimethyl-N-(6-piperidin-4-ylpyridin-3-yl)pyrimidin-2-amine

Introduction to 4,6-Dimethyl-N-(6-piperidin-4-ylpyridin-3-yl)pyrimidin-2-amine (CAS No. 1316224-73-3) and Its Emerging Applications in Chemical Biology

4,6-Dimethyl-N-(6-piperidin-4-ylpyridin-3-yl)pyrimidin-2-amine, identified by its CAS number 1316224-73-3, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The molecular framework of this compound incorporates multiple functional groups, including amines and piperidine rings, which contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 4,6-Dimethyl-N-(6-piperidin-4-ylpyridin-3-yl)pyrimidin-2-amine have been the focus of several recent studies, highlighting its significance in drug discovery and medicinal chemistry. The presence of the pyrimidine core, flanked by methyl and piperidine substituents, endows the molecule with the ability to interact with various biological targets. Specifically, the pyridine and piperidine moieties are known to exhibit strong binding affinities with enzymes and receptors, making this compound a promising candidate for developing novel therapeutic agents.

In recent years, there has been a surge in research aimed at identifying small-molecule inhibitors that can modulate the activity of key enzymes involved in cancer progression, inflammation, and neurodegenerative diseases. The structural features of 4,6-Dimethyl-N-(6-piperidin-4-ylpyridin-3-yl)pyrimidin-2-amine make it an attractive scaffold for designing molecules that can interfere with these pathological processes. For instance, studies have demonstrated that derivatives of this compound can inhibit the activity of kinases, which are aberrantly activated in many types of cancer. The ability to modulate kinase activity is particularly crucial, as kinases play a central role in signal transduction pathways that regulate cell proliferation, survival, and apoptosis.

Moreover, the compound has shown promise in preclinical studies as a potential therapeutic for neurological disorders. The piperidine ring in its structure is known to enhance blood-brain barrier penetration, allowing for better delivery of therapeutic agents to the central nervous system. This property is particularly relevant for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where effective drug delivery remains a significant challenge. Recent research has highlighted the ability of 4,6-Dimethyl-N-(6-piperidin-4-ylpyridin-3-yl)pyrimidin-2-amine to cross the blood-brain barrier and exert neuroprotective effects by modulating neurotransmitter receptors and reducing oxidative stress.

The development of 4,6-Dimethyl-N-(6-piperidin-4-ylpyridin-3-yl)pyrimidin-2-amine as a drug candidate has also benefited from advances in computational chemistry and structure-based drug design. Molecular modeling techniques have been employed to understand how this compound interacts with its biological targets at the atomic level. These studies have provided valuable insights into the binding mechanisms and have guided the optimization of its structure to enhance potency and selectivity. For example, computational simulations have revealed that modifications to the piperidine ring can significantly improve binding affinity to specific kinases without affecting other related enzymes.

In addition to its potential in oncology and neurology, 4,6-Dimethyl-N-(6-piperidin-4-ylpyridin*3*-yl)pyrimid*2*-amine has been explored for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. Studies have shown that this compound can inhibit inflammatory pathways by modulating key transcription factors such as NF-*κB*. By targeting these pathways, 4,6-Dimethyl-N-(6-piperid*in*4*-y*lp*yr*id*ine*3*-y*)pyrimid*2*-amine holds promise as a therapeutic agent for conditions characterized by excessive inflammation.

The synthesis of 4,6-Dimethyl-N-(6-piperidine*4*-y*lp*yr*dine*3*-y*)pyrimidine2*-amine presents unique challenges due to its complex molecular architecture. However, recent advances in synthetic methodologies have made it possible to produce this compound with high yield and purity. Multi-step synthetic routes involving cross-coupling reactions such as Suzuki-Miyaura coupling have been employed to construct the pyridine rings efficiently. Additionally, catalytic hydrogenation techniques have been utilized to introduce the necessary functional groups while maintaining regioselectivity.

The pharmacokinetic properties of CAS No.*1316224-*73-*3 are another critical aspect that has been extensively studied.* Research has focused on optimizing absorption, distribution, metabolism, excretion,*and toxicity (ADMET) profiles to ensure that this compound is suitable for clinical use.* In vitro studies have demonstrated favorable solubility bioavailability,*and stability, while animal models have provided insights into its distribution metabolism,*and excretion.* These studies are essential for predicting how the compound will behave in humans guiding dosing regimens,*and minimizing potential side effects.

The future prospects for CAS No.*1316224-*73-*3 are promising,* with ongoing research aimed at expanding its therapeutic applications.* Novel derivatives are being designed using structure-based drug design principles high-throughput screening techniques,*to identify compounds with enhanced efficacy selectivity.* Additionally, clinical trials are being planned to evaluate the safety efficacy,*of this compound in humans.* These efforts are part of a broader effort within the pharmaceutical industry* academia*to develop innovative treatments for diseases that remain challenging to treat with existing therapies.

In conclusion, 4,6-Dimethyl-N-(6-piperidine*4*-y*lp*yri*dine*3*-y*)pyrimidine2*-amine (CAS No.*1316224-*73-*3)*is a structurally intriguing compound with significant potential in chemical biology and pharmaceutical research.* Its unique molecular features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases.* With continued advancements in synthetic chemistry,*computational modeling,*and preclinical testing,*this compound holds promise as a future treatment option for patients worldwide.*